Cas no 114815-57-5 (Benzoic acid, 4-(oxiranylmethoxy)-, 4-(oxiranylmethoxy)phenyl ester)

• Product Name: Benzoic acid, 4-(oxiranylmethoxy)-, 4-(oxiranylmethoxy)phenyl ester
• CAS No: 114815-57-5
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 1202259
• PubChem ID: 14093567
• Update Time: 2025-04-20

Benzoic acid, 4-(oxiranylmethoxy)-, 4-(oxiranylmethoxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(oxiranylmethoxy)-, 4-(oxiranylmethoxy)phenyl ester
• [4-(oxiran-2-ylmethoxy)phenyl] 4-(oxiran-2-ylmethoxy)benzoate
• 4-(2,3-epoxypropoxy)phenyl 4-(2,3-epoxypropoxy)benzoate
• SCHEMBL9483425
• 4-[(Oxiran-2-yl)methoxy]phenyl 4-[(oxiran-2-yl)methoxy]benzoate
• 114815-57-5
• DTXSID80555806

• Inchi： 1S/C19H18O6/c20-19(13-1-3-14(4-2-13)21-9-17-11-23-17)25-16-7-5-15(6-8-16)22-10-18-12-24-18/h1-8,17-18H,9-12H2
• InChI Key： NIACVDVTUMAAPT-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(C(=O)OC2C=CC(=CC=2)OCC2CO2)=CC=1

Computed Properties

• Exact Mass: 342.11034
• Monoisotopic Mass: 342.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• PSA: 69.82